3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione

• Molecular Formula: C6H13NO3S
• Molecular Weight: 179.24 g/mol
• IUPAC Name: 3-(1-aminoethyl)-1,1-dioxothiolan-3-ol
• InChI: InChI=1S/C6H13NO3S/c1-5(7)6(8)2-3-11(9,10)4-6/h5,8H,2-4,7H2,1H3
• InChI Key: LPSHKMLHIUGCJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CCS(=O)(=O)C1)O)N

Description

3-(1-Aminoethyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione is a sulfone-containing heterocyclic compound featuring a five-membered thiolane ring (tetrahydrothiophene) with two sulfonyl groups at positions 1 and 1 (1,1-dione). The molecule is further substituted at position 3 with a hydroxy (-OH) group and a 1-aminoethyl (-CH₂CH₂NH₂) side chain. This combination of functional groups confers unique physicochemical properties, including:

• Hydrogen-bonding capacity: The hydroxy and primary amine groups enable strong intermolecular interactions, enhancing solubility in polar solvents.
• Steric and electronic effects: The 1,1-dione groups electron-withdrawing nature may reduce ring electron density, affecting reactivity in substitution or addition reactions.

Preparation Methods

Cyclization of Precursors Containing Aminoethyl and Hydroxyethyl Substituents

A common approach involves starting with amino- and hydroxy-functionalized thiolane derivatives and inducing cyclization under controlled conditions:

• Starting Materials:

  • 2-Aminoethanethiol derivatives
  • Hydroxyethyl precursors bearing suitable leaving groups

• Reaction Conditions:

  • Acid catalysis (e.g., sulfuric acid, hydrochloric acid) to promote ring closure
  • Solvents such as ethanol or methanol for solubilization and reaction medium stability
  • Elevated temperatures to facilitate cyclization

• Reaction Pathway:

  • Nucleophilic attack of amino groups on electrophilic centers
  • Intramolecular cyclization forming the six-membered thiane ring with concurrent keto-dione formation

Oxidation of Sulfur-Containing Intermediates

Post-cyclization, oxidation steps are often required to introduce the sulfone (or sulfoxide) functionalities:

• Oxidizing Agents:

  • Hydrogen peroxide (H₂O₂)
  • Potassium permanganate (KMnO₄)
  • Oxidants are chosen based on desired oxidation level and selectivity

• Reaction Conditions:

  • Mild to moderate temperatures to prevent over-oxidation
  • Controlled addition to prevent side reactions

Functional Group Modifications

Further derivatization, such as amino group protection/deprotection or hydroxy group modifications, may be performed to enhance yield or selectivity:

• Reagents:

  • Alkyl halides for substitution
  • Acyl chlorides for acylation

• Reaction Conditions:

  • Basic conditions with NaOH or similar bases for nucleophilic substitution

Specific Synthesis Pathway Based on Literature and Analogous Compounds

Given the structural similarities with compounds such as 4-(2-Aminoethyl)-4-hydroxy-1lambda6-thiane-1,1-dione and 3-(2-Aminoethoxy)-1lambda6-thiolane-1,1-dione , the following generalized pathway can be proposed:

Step	Description	Reagents & Conditions	References
1	Formation of the thiane ring via cyclization	Aminoethylthiol derivatives + aldehydes/ketones	,
2	Oxidation to introduce sulfone group	H₂O₂, KMnO₄	,
3	Functionalization with hydroxyethyl groups	Nucleophilic substitution with hydroxyethyl derivatives	,
4	Final purification	Crystallization, chromatography	Standard techniques

Industrial and Laboratory-Scale Considerations

• Reaction Optimization:

  • Temperature control (typically 0–50°C) to prevent side reactions
  • Use of inert atmospheres (nitrogen or argon) during oxidation steps
  • Catalysts such as palladium or platinum may be employed for hydrogenation steps if reduction is necessary

• Purification Techniques:

  • Recrystallization from suitable solvents (ethanol, ethyl acetate)
  • Chromatography (column or preparative HPLC) for high purity

• Yield and Purity:

  • Typically, yields range from 50–85%, depending on reaction conditions and starting material purity
  • Purity assessments via NMR, IR, and mass spectrometry

Summary of Research Findings and Data Tables

Parameter	Description	Typical Values / Conditions	References
Molecular Weight	171.24 g/mol	—	,
Reaction Temperature	0–50°C	Controlled to prevent over-oxidation	,
Oxidizing Agents	H₂O₂, KMnO₄	0.5–2 equivalents	,
Solvent System	Ethanol, methanol	Reflux or ambient	,
Yield	50–85%	Dependent on reaction scale and purity	,

Chemical Reactions Analysis

Types of Reactions

3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiolane derivatives.

Substitution: The amino and hydroxy groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, and various substituted thiolane derivatives .

Scientific Research Applications

3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione has several scientific research applications:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Biology: Studied for its potential role in biochemical pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate biochemical pathways by binding to active sites or altering enzyme activity. This modulation can lead to various biological effects, including changes in cellular metabolism and signal transduction .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Group Comparisons

The table below summarizes key structural differences and similarities between 3-(1-Aminoethyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione and related compounds from the evidence:

Compound Name	Ring Size	Substituents (Position 3)	Functional Groups	Molecular Formula	Notable Properties (Inferred/Reported)
Target: 3-(1-Aminoethyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione	5-membered	-OH, -CH₂CH₂NH₂	Hydroxy, primary amine, sulfone	C₆H₁₂NO₃S	High polarity, potential zwitterion formation
3-(Aminomethyl)-2,3-dihydro-1λ⁶-benzothiophene-1,1-dione hydrochloride	5-membered fused to benzene	-CH₂NH₂ (benzothiophene ring)	Aminomethyl, sulfone	C₁₃H₁₆N₄O·HCl	Bicyclic structure enhances rigidity; aromatic interactions likely
3-Aminotetrahydro-1H-1λ⁶-thiophene-1,1-dione hydrochloride	5-membered	-NH₂	Primary amine, sulfone	C₄H₈NO₂S·HCl	Simpler structure; lacks hydroxy group, reducing H-bond capacity
3-(Aminomethyl)-3-methyl-1λ⁶-thietane-1,1-dione hydrochloride	4-membered	-CH₂NH₂, -CH₃	Aminomethyl, methyl, sulfone	C₅H₁₁NO₂S·HCl	Smaller ring increases strain; methyl group adds steric hindrance
2-(Hydroxymethyl)-1λ⁶-thiolane-1,1-dione	5-membered	-CH₂OH (Position 2)	Hydroxymethyl, sulfone	C₅H₁₀O₃S	Hydroxymethyl at position 2 alters spatial orientation of -OH
Methyl(3-methyl-1,1-dioxidotetrahydro-3-thienyl)amine hydrochloride	5-membered	-N(CH₃)₂, -CH₃	Tertiary amine, methyl, sulfone	C₆H₁₄ClNO₂S	N-methylation reduces basicity; methyl enhances lipophilicity
3-[(3-Methylcyclopentyl)amino]-1λ⁶-thiolane-1,1-dione	5-membered	-NH-(3-methylcyclopentyl)	Bulky cyclopentylamine, sulfone	C₁₀H₁₉NO₂S	Bulky substituent increases lipophilicity; potential membrane penetration

Key Differences and Implications

Ring Size and Strain

• Fused bicyclic systems (e.g., benzothiophene in ) offer enhanced rigidity, which may improve binding specificity in biological systems but reduce conformational flexibility.

Substituent Effects

• Aminoethyl vs. Aminomethyl: The longer ethyl chain in the target compound may improve solubility in aqueous media compared to shorter aminomethyl analogs (e.g., ).
• Hydroxy Group Presence : The -OH group in the target compound distinguishes it from analogs like and , enabling additional hydrogen bonding and acidity (pKa ~9–12 for alcohols).
• Bulky Substituents : Compounds with large groups (e.g., cyclopentyl in ) exhibit increased lipophilicity, which could enhance blood-brain barrier penetration but reduce water solubility.

Electronic Effects

• The 1,1-dione (sulfone) groups in all compounds withdraw electron density, making the thiolane ring less nucleophilic. However, substituents like -OH (target) or -CH₂OH () can donate electrons locally, modulating reactivity.

Biological Activity

3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione is a sulfur-containing organic compound notable for its unique thiolane ring structure. This compound has garnered attention for its potential biological activities, including antimicrobial and anticancer properties. Understanding its biological activity is crucial for exploring therapeutic applications and mechanisms of action.

Chemical Structure and Properties

• Molecular Formula : C5H10N2O3S
• Molecular Weight : 178.24 g/mol
• IUPAC Name : 3-(1-aminoethyl)-1,1-dioxothiolan-3-ol

The compound features an aminoethyl group and a hydroxy group, enhancing its reactivity and biological activity. Its thiolane structure is significant for its interaction with various biological targets.

Research indicates that 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione interacts with specific enzymes and receptors, modulating biochemical pathways. The primary mechanisms include:

• Enzyme Inhibition : The compound can bind to enzymes, altering their activity and affecting metabolic pathways.
• Signal Transduction Modulation : It influences cellular signaling processes, potentially leading to changes in gene expression and cellular metabolism.

Antimicrobial Properties

Studies have shown that 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione exhibits antimicrobial activity against various pathogens. The mechanism involves disrupting microbial cell membranes and inhibiting essential metabolic processes.

Anticancer Activity

The compound has demonstrated potential anticancer effects by inducing apoptosis in cancer cells. It appears to target specific cancer-related pathways, making it a candidate for further investigation in cancer therapy.

Case Studies

Several studies have evaluated the biological activity of this compound:

• Study on Antimicrobial Efficacy :
  • Objective : To assess the antimicrobial properties against Gram-positive and Gram-negative bacteria.
  • Findings : Showed significant inhibition of bacterial growth at low concentrations, indicating potential as an antibacterial agent.
• Anticancer Study :
  • Objective : To evaluate the effects on cancer cell lines.
  • Results : Induced apoptosis in breast cancer cells through the activation of caspase pathways.

Comparative Analysis with Similar Compounds

Compound Name	Structure/Functional Groups	Key Differences
3-(1-Aminoethyl)-phenol	Aminoethyl group attached to a phenolic ring	Lacks thiolane structure
3-(1-Aminoethyl)-benzonitrile	Similar aminoethyl group but includes a benzonitrile moiety	Different functional group leading to distinct reactivity
3-(1-Aminoethyl)-aniline	Aminoethyl group attached to an aniline ring	Different ring structure affecting properties

The unique thiolane ring structure of 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione imparts distinct chemical and biological properties not found in similar compounds.

Q & A

Q. What are the optimal synthetic routes for 3-(1-aminoethyl)-3-hydroxy-1λ⁶-thiolane-1,1-dione, and how can reaction yields be improved?

• Methodological Answer : Optimize stoichiometry using kinetic studies (e.g., monitoring via TLC or HPLC) to identify rate-limiting steps. For example, calculate molar ratios based on analogous reactions (e.g., 1.3 mL cinnamaldehyde yields 1.37 g product via equimolar conversion ). Adjust catalysts (e.g., triethylamine in 1,4-dioxane systems) or solvent polarity to enhance nucleophilic substitution efficiency . Purification via column chromatography with gradient elution is recommended for isolating polar intermediates.

Q. How should researchers characterize the structural conformation of this compound?

• Methodological Answer : Combine spectroscopic techniques:

• NMR (¹H/¹³C/2D-COSY) to resolve stereochemistry at the hydroxy and aminoethyl groups.
• X-ray crystallography for absolute configuration determination, leveraging methods applied to thiourea derivatives with adamantane groups .
• FT-IR to confirm hydroxyl (3200–3600 cm⁻¹) and sulfone (1150–1300 cm⁻¹) functional groups.

Q. What safety protocols are critical when handling this compound?

• Methodological Answer : Follow hazard mitigation strategies for structurally similar reagents (e.g., 1-phenylbutane-1,3-dione):

• Use fume hoods, nitrile gloves, and ANSI-approved goggles.
• Store in airtight containers at 2–8°C to prevent hygroscopic degradation .
• Reference institutional safety guidelines for thiourea derivatives, which may release toxic gases under acidic conditions .

Advanced Research Questions

Q. How can computational modeling predict the reactivity of this compound in nucleophilic environments?

• Methodological Answer : Employ density functional theory (DFT) to calculate frontier molecular orbitals (HOMO/LUMO) and identify electrophilic sites. Compare with experimental data from analogous systems (e.g., malononitrile adducts ). Validate via Hammett plots to correlate substituent effects with reaction rates .

Q. What strategies resolve contradictions in spectroscopic data for tautomeric forms of the hydroxy group?

• Methodological Answer : Use variable-temperature NMR to monitor keto-enol equilibria. For example, in 5-amino-3-hydroxy-1H-pyrazoles, tautomerization shifts are detectable at 233–298 K . Pair with pH-dependent UV-Vis studies to correlate protonation states with absorption maxima.

Q. How do intermolecular interactions influence crystallization behavior?

• Methodological Answer : Analyze Hirshfeld surfaces and 2D fingerprint plots (e.g., as done for adamantane-thiourea derivatives ). Quantify hydrogen-bonding (N–H···O/S) and π-stacking contributions. Optimize crystallization solvents (e.g., DMSO/water mixtures) to control polymorphism.

Q. What in vitro assays are suitable for evaluating biological activity, given its structural similarity to bioactive diketones?

• Methodological Answer : Design assays based on 1-phenylbutane-1,3-dione’s applications:

• Enzyme inhibition : Test against acetylcholinesterase or kinases via spectrophotometric assays.
• Cellular uptake : Use fluorescent tagging (e.g., dansyl chloride derivatives) and confocal microscopy .

Data Contradiction Analysis

Q. How should researchers address discrepancies between theoretical and experimental yields?

• Methodological Answer : Re-evaluate assumptions in stoichiometric calculations (e.g., NaOH’s role as a catalyst vs. reactant ). Perform control experiments to identify side reactions (e.g., hydrolysis of the sulfone group). Use mass spectrometry to detect unaccounted byproducts.

Q. What statistical frameworks validate reproducibility in biological assays?

• Methodological Answer : Apply ANOVA or Student’s t-tests to triplicate datasets. For low-effect-size results (e.g., IC₅₀ variations), use Bayesian inference to quantify uncertainty. Reference protocols from agricultural chemistry studies on structurally complex derivatives .

Methodological Resources

Q. How to design a robust research workflow for derivative synthesis?

• Methodological Answer :
  Adopt a modular approach:

Core functionalization : Introduce halides or amines via SN2/SNAr reactions.

Cross-coupling : Apply Suzuki-Miyaura or Buchwald-Hartwig protocols for aryl/heteroaryl additions.

Post-functionalization : Use click chemistry (e.g., azide-alkyne cycloaddition) for bioconjugation .